Cas no 2096-20-0 (3,5-Dimethoxypyridazine)

• Product Name: 3,5-Dimethoxypyridazine
• CAS No: 2096-20-0
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD22381712
• CID: 1034062
• PubChem ID: 254101
• Update Time: 2025-05-25

3,5-Dimethoxypyridazine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethoxypyridazine
• AK131877
• NSC77857
• Pyridazine, 3,5-dimethoxy-
• RL02589
• FCH1617224
• AX8252800
• ST2404641
• 2096-20-0
• NSC-77857
• CS-0212811
• C73963
• DTXSID10291765
• J-511340
• DB-261959
• AN-584/43472508
• AKOS016845459
• CAA09620
• 3 pound not5-Dimethoxypyridazine
• MFCD22381712
• AS-58696

• MDL： MFCD22381712
• Inchi： 1S/C6H8N2O2/c1-9-5-3-6(10-2)8-7-4-5/h3-4H,1-2H3
• InChI Key： JTMOTKXYVAQITD-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=NC(=C1)OC

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2
• XLogP3: 0.1

Experimental Properties

• Boiling Point: 294.8°C at 760 mmHg
• PSA: 44.24

3,5-Dimethoxypyridazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3,5-Dimethoxypyridazine

Comprehensive Overview of 3,5-Dimethoxypyridazine (CAS No. 2096-20-0): Properties, Applications, and Industry Insights

3,5-Dimethoxypyridazine (CAS No. 2096-20-0) is a heterocyclic organic compound featuring a pyridazine core substituted with two methoxy groups at the 3 and 5 positions. This structurally unique molecule has garnered significant attention in pharmaceutical research, agrochemical development, and material science due to its versatile reactivity and functional group compatibility. The dimethoxypyridazine scaffold serves as a critical building block in modern synthetic chemistry, enabling the construction of complex molecular architectures.

Recent advancements in drug discovery have highlighted the importance of pyridazine derivatives as privileged structures in medicinal chemistry. The 3,5-dimethoxy substitution pattern offers distinct electronic properties that influence molecular recognition and binding affinity. Researchers are particularly interested in how this compound's hydrogen bond acceptor capacity and lipophilicity profile can be optimized for improved bioavailability in therapeutic applications.

From a synthetic chemistry perspective, 2096-20-0 serves as a valuable intermediate for constructing more complex heterocyclic systems. Its reactivity in cross-coupling reactions, nucleophilic aromatic substitutions, and catalytic transformations makes it particularly useful for creating diverse chemical libraries. The compound's stability under various reaction conditions has made it a favorite among process chemists working on scalable synthetic routes.

The material science community has explored 3,5-Dimethoxypyridazine for its potential in creating novel organic semiconductors and photoactive materials. The conjugated system of the pyridazine ring, combined with the electron-donating methoxy groups, creates interesting optoelectronic properties that researchers are investigating for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Analytical characterization of CAS 2096-20-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural features, which are crucial for research and industrial applications. The crystalline form of 3,5-dimethoxypyridazine has been thoroughly characterized, providing valuable data for computational chemistry and molecular modeling studies.

In the context of green chemistry initiatives, researchers are developing more sustainable synthetic routes to access 3,5-Dimethoxypyridazine. Recent publications have described catalytic methods and flow chemistry approaches that reduce solvent waste and improve atom economy. These innovations align with the pharmaceutical industry's growing emphasis on process intensification and environmentally friendly synthesis.

The commercial availability of 2096-20-0 from specialty chemical suppliers has facilitated its widespread adoption in research laboratories. Quality control specifications typically include stringent requirements for chemical purity (often >98%) and residual solvent levels, ensuring reproducible results in downstream applications. Storage recommendations generally suggest protection from light and moisture to maintain stability over extended periods.

Looking toward future applications, the scientific community continues to explore novel derivatives based on the 3,5-dimethoxypyridazine scaffold. Computational chemistry and artificial intelligence-assisted drug design are being employed to predict new bioactive compounds containing this structural motif. The integration of machine learning algorithms with traditional medicinal chemistry approaches promises to accelerate the discovery of innovative molecules with enhanced properties.

From a regulatory perspective, 3,5-Dimethoxypyridazine is generally regarded as a research chemical with no significant restrictions for laboratory use. However, researchers should always consult current chemical safety data sheets and follow institutional guidelines when handling any chemical substance. Proper personal protective equipment and engineering controls should be implemented according to standard laboratory safety protocols.

The growing body of scientific literature referencing CAS No. 2096-20-0 demonstrates its expanding role in chemical research. Patent analyses reveal an increasing number of applications incorporating this compound, particularly in the areas of small molecule therapeutics and functional materials. As synthetic methodologies continue to advance, the accessibility and utility of 3,5-Dimethoxypyridazine are expected to grow correspondingly.

For researchers seeking detailed technical information about 3,5-Dimethoxypyridazine, numerous resources are available including scientific databases, patent repositories, and specialty chemical catalogs. These sources provide comprehensive data on physical properties, synthetic procedures, and application examples that can inform experimental design and product development efforts.